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Mutaprodenafil Mutaprodenafil
Brand Name: Vulcanchem
CAS No.: 1387577-30-1
VCID: VC0042785
InChI: InChI=1S/C27H35N9O5S2/c1-7-9-20-22-23(34(6)32-20)26(42-27-25(36(37)38)28-15-33(27)5)31-24(30-22)19-12-18(10-11-21(19)41-8-2)43(39,40)35-13-16(3)29-17(4)14-35/h10-12,15-17,29H,7-9,13-14H2,1-6H3/t16-,17+
SMILES: CCCC1=NN(C2=C1N=C(N=C2SC3=C(N=CN3C)[N+](=O)[O-])C4=C(C=CC(=C4)S(=O)(=O)N5CC(NC(C5)C)C)OCC)C
Molecular Formula: C27H35N9O5S2
Molecular Weight: 629.755

Mutaprodenafil

CAS No.: 1387577-30-1

Reference Standards

VCID: VC0042785

Molecular Formula: C27H35N9O5S2

Molecular Weight: 629.755

Mutaprodenafil - 1387577-30-1

CAS No. 1387577-30-1
Product Name Mutaprodenafil
Molecular Formula C27H35N9O5S2
Molecular Weight 629.755
IUPAC Name 5-[5-[(3R,5S)-3,5-dimethylpiperazin-1-yl]sulfonyl-2-ethoxyphenyl]-1-methyl-7-(3-methyl-5-nitroimidazol-4-yl)sulfanyl-3-propylpyrazolo[4,3-d]pyrimidine
Standard InChI InChI=1S/C27H35N9O5S2/c1-7-9-20-22-23(34(6)32-20)26(42-27-25(36(37)38)28-15-33(27)5)31-24(30-22)19-12-18(10-11-21(19)41-8-2)43(39,40)35-13-16(3)29-17(4)14-35/h10-12,15-17,29H,7-9,13-14H2,1-6H3/t16-,17+
Standard InChIKey BKSGUKFLKLIEQV-CALCHBBNSA-N
SMILES CCCC1=NN(C2=C1N=C(N=C2SC3=C(N=CN3C)[N+](=O)[O-])C4=C(C=CC(=C4)S(=O)(=O)N5CC(NC(C5)C)C)OCC)C
Synonyms rel-5-[5-[[(3R,5S)-3,5-dimethyl-1-piperazinyl]sulfonyl]-2-ethoxyphenyl]-1-methyl-7-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-3-propyl-1H-pyrazolo[4,3-d]pyrimidine
PubChem Compound 54672068
Last Modified Nov 11 2021
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